Cas no 1339562-82-1 (4-{1-(4-fluorophenyl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol
• CAS No: 1339562-82-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5168740
• PubChem ID: 64912790
• Update Time: 2025-07-20

4-{1-(4-fluorophenyl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(4-fluorophenyl)ethyl]amino}butan-2-ol
• 2-Butanol, 4-[[1-(4-fluorophenyl)ethyl]amino]-
• 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol

• Inchi： 1S/C12H18FNO/c1-9(15)7-8-14-10(2)11-3-5-12(13)6-4-11/h3-6,9-10,14-15H,7-8H2,1-2H3
• InChI Key： SVEBGFRNGYOBMX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)NCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• XLogP3: 1.9
• Topological Polar Surface Area: 32.299

Additional information on 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol

Professional Introduction to Compound with CAS No. 1339562-82-1 and Product Name: 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol

The compound with the CAS number 1339562-82-1 and the product name 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 4-fluorophenyl group, which is known for its ability to modulate biological activity through electronic and steric effects. This feature, combined with the butan-2-ol backbone, contributes to its versatility as a synthetic intermediate and pharmacophore.

Recent research has highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The presence of the 4-fluorophenyl moiety in 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol enhances its interaction with biological targets, making it a valuable candidate for further exploration in drug discovery. Studies have demonstrated that fluorine atoms can influence the pharmacokinetic properties of molecules, including their metabolic stability, lipophilicity, and binding affinity. These attributes are crucial for optimizing drug candidates for clinical use.

In the context of medicinal chemistry, the 1-(4-fluorophenyl)ethylamino group serves as a key pharmacophoric element. This moiety is often found in a variety of bioactive compounds and has been shown to contribute to receptor binding and signal transduction processes. The combination of these structural features in 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol suggests potential applications in the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions where precise molecular interactions are critical.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for modular design and facile modifications, enabling chemists to explore a wide range of derivatives. This flexibility is particularly valuable in early-stage drug discovery, where rapid iteration and optimization are essential. Researchers have leveraged this compound as a building block to develop novel analogs with enhanced potency and selectivity.

The butan-2-ol portion of the molecule provides a hydrophobic anchor that can be tailored to improve solubility and bioavailability. This balance between hydrophobicity and hydrophilicity is critical for ensuring that drug candidates can effectively traverse biological membranes while maintaining stability in biological fluids. Recent advances in computational chemistry have further facilitated the optimization of such properties by allowing researchers to predict how structural modifications will impact physicochemical parameters.

Current research efforts are focused on exploring the pharmacological profile of 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol and its derivatives. Preclinical studies have begun to uncover promising activities in models relevant to human disease. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain pathways. These findings align with broader trends in drug development, where targeting multifunctional pathways offers the potential for more comprehensive therapeutic outcomes.

The integration of modern synthetic techniques has also enabled the preparation of complex derivatives of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups or alter connectivity within the molecule. These advances have expanded the synthetic toolbox available to medicinal chemists, allowing for greater innovation in drug design.

The role of fluorine chemistry in modern drug development cannot be overstated. The ability to fine-tune electronic properties through fluorine substitution has led to several FDA-approved drugs with improved efficacy and safety profiles. As such, compounds like 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol represent an important class of molecules for future therapeutic intervention. Ongoing studies aim to fully elucidate their mechanisms of action and assess their potential as lead compounds for new therapies.

In conclusion, 4-{1-(4-fluorophenyl)ethylamino}butan-2-ol (CAS No. 1339562-82-1) stands out as a promising candidate for pharmaceutical applications due to its unique structural features and favorable physicochemical properties. Its combination of a 4-fluorophenyl group and an amine-substituted butanol backbone makes it a versatile scaffold for further chemical manipulation and biological evaluation. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a significant role in the next generation of therapeutic agents.